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Understanding Degrees of Unsaturation (IHD)

The Index of Hydrogen Deficiency (IHD) is a valuable calculation for deducing the structure of an
unknown organic compound from its molecular formula. It provides the total number of rings and n bonds

(double and triple bonds) in a molecule [1] [2].

¢ The Core Concept: A saturated hydrocarbon without any rings has a formula of CnH2n+2. Every ring
or m bond introduced into the structure reduces the number of hydrogen atoms by two, which
represents one degree of unsaturation [1]. For example, both 1-pentene (with one double bond) and

cyclopentane (with one ring) have the formula C5H10, giving them one degree of unsaturation each

[2].

e The Unified THD Formula: A general formula accounts for the presence of carbon, hydrogen,

nitrogen, oxygen, and halogen atoms [1] [2].
IHD = (2C +2-H - X + N)/2

Where:

o C = number of carbon atoms
o H = number of hydrogen atoms
o N = number of nitrogen atoms
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o X = number of halogen atoms (F, Cl, Br, I)
o Oxygen atoms do not affect the calculation.

e How to Interpret the IHD Value: The table below shows what different IHD values can suggest

about a molecule's structure [2].

IHD Value Possible Structural Elements

0 No rings or 11 bonds (saturated molecule)

1 1 double bond or 1 ring

2 2 double bonds; 1 triple bond; 2 rings; or 1 double bond + 1 ring

4 & above Often suggests the presence of an aromatic ring (e.g., benzene, IHD=4)

Workflow for Calculating and Applying IHD

The following diagram illustrates a strategic workflow for using the IHD in organic structure elucidation,

which is particularly helpful for identifying constitutional isomers.
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Experimental Methods for Measuring Hydrogenation

Regarding the experimental measurement of hydrogenation, one patent describes an alternative to chemical
calculation. It proposes determining the "degree of hydrogenation" of a liquid hydrogen carrier by
measuring its physical properties [3]. The underlying principle is that as hydrogenation increases, the number

of double bonds decreases, changing the material's physical characteristics.

The following physical properties can be correlated to the degree of hydrogenation [3]:

¢ Density
¢ Optical Index of Refraction
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¢ Relative Permittivity
e Speed of Sound
e Viscosity

This method is advantageous for multi-component systems as it can determine the overall degree of

hydrogenation with a single measurement.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 Smolecule. All rights reserved. 4/5 Tech Support


https://www.smolecule.com/products/s3720491?utm_src=pdf-custom-synthesis
https://www.masterorganicchemistry.com/2016/08/26/degrees-of-unsaturation-index-of-hydrogen-deficiency/
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_I_(Liu)/02%3A_Fundamental_of_Organic_Structures/2.05%3A_Degree_of_Unsaturation_Index_of_Hydrogen_Deficiency
https://patents.google.com/patent/US20170322192A1/en
https://www.smolecule.com/products/b3720491#degree-of-hydrogenation-calculation-methods-comparison
https://www.smolecule.com/products/b3720491#degree-of-hydrogenation-calculation-methods-comparison
https://www.smolecule.com/products/b3720491#degree-of-hydrogenation-calculation-methods-comparison
https://www.smolecule.com/products/b3720491#degree-of-hydrogenation-calculation-methods-comparison
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s3720491?utm_src=pdf-bulk
https://www.smolecule.com/products/s3720491?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Reliability Assessment & Statistical Comparison

Specifications & Pricing

Smolecule Contact
) o Address: Ontario, CA 91761, United

Your Ultimate Destination for Small-Molecule (aka. States

smolecule) Compounds, Empowering Innovative

Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 5/5 Tech Support


https://www.smolecule.com/products/s3720491?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

